Cas no 1552216-28-0 (3-amino-2-(thiolan-2-yl)propanoic acid)

• Product Name: 3-amino-2-(thiolan-2-yl)propanoic acid
• CAS No: 1552216-28-0
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 6427595
• PubChem ID: 83816596
• Update Time: 2025-09-28

3-amino-2-(thiolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(thiolan-2-yl)propanoic acid
• 1552216-28-0
• EN300-1778318

• Inchi： 1S/C7H13NO2S/c8-4-5(7(9)10)6-2-1-3-11-6/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： IMVWXMRSRONUGD-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C(=O)O)CN

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(thiolan-2-yl)propanoic acid

Recent Advances in the Study of 3-amino-2-(thiolan-2-yl)propanoic acid (CAS: 1552216-28-0)

3-amino-2-(thiolan-2-yl)propanoic acid (CAS: 1552216-28-0) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiolane ring and amino acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a subject of intense scientific investigation.

The synthesis of 3-amino-2-(thiolan-2-yl)propanoic acid has been optimized in recent research, with a focus on improving yield and purity. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, which is crucial for its biological activity. The compound's structural features, including the thiolane ring, have been extensively studied using NMR spectroscopy and X-ray crystallography, providing insights into its conformational stability and potential interactions with biological targets.

In terms of biological activity, 3-amino-2-(thiolan-2-yl)propanoic acid has demonstrated notable effects in modulating enzymatic pathways. Preliminary studies suggest that it may act as an inhibitor of certain proteases, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. Additionally, its unique structure has been explored for its ability to chelate metal ions, which could have implications in neurodegenerative diseases where metal ion dyshomeostasis plays a critical role.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic properties of 3-amino-2-(thiolan-2-yl)propanoic acid. The compound exhibits good bioavailability and low toxicity, which are essential attributes for its development as a therapeutic agent. Researchers have also investigated its metabolic stability and potential drug-drug interactions, providing a comprehensive understanding of its pharmacological profile.

Looking ahead, the potential applications of 3-amino-2-(thiolan-2-yl)propanoic acid are vast. Ongoing research is exploring its use in drug delivery systems, where its structural features could be leveraged to enhance targeting and efficacy. Furthermore, its role in combination therapies is being investigated, with preliminary data suggesting synergistic effects when used alongside conventional drugs. These findings underscore the compound's versatility and its potential to address unmet medical needs.

In conclusion, 3-amino-2-(thiolan-2-yl)propanoic acid (CAS: 1552216-28-0) represents a promising avenue for future research in chemical biology and pharmaceutical development. Its unique structural attributes, combined with its favorable biological and pharmacokinetic properties, make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies and contribute to advancements in the treatment of complex diseases.